Cas no 610757-86-3 (2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate)

2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate structure

610757-86-3 structure

Product Name:2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate

CAS No:610757-86-3

MF:C₁₆H₁₇BrO₇

MW:401.205984830856

CID:6391784

PubChem ID:1963787

Update Time:2023-12-26

2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
- 2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
- 3-Benzofurancarboxylic acid, 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-, 2-methoxyethyl ester
- F1190-0203
- AKOS002163536
- SR-01000908388
- SR-01000908388-1
- Z57921618
- 610757-86-3
- Inchi： 1S/C16H17BrO7/c1-9-15(16(19)22-5-4-20-2)10-6-13(23-8-14(18)21-3)11(17)7-12(10)24-9/h6-7H,4-5,8H2,1-3H3
- InChI Key： WJBNYHBJMQAIBH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)OC(C)=C2C(=O)OCCOC)OCC(=O)OC

Computed Properties

Exact Mass: 400.01577g/mol
Monoisotopic Mass: 400.01577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 9
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 84.2Å²

Experimental Properties

Density: 1.450±0.06 g/cm3(Predicted)
Boiling Point: 443.4±40.0 °C(Predicted)

2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1190-0203-2μmol	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F1190-0203-5μmol	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F1190-0203-10μmol	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F1190-0203-20μmol	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F1190-0203-1mg	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F1190-0203-2mg	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F1190-0203-3mg	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F1190-0203-4mg	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F1190-0203-5mg	2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate	610757-86-3	90%+	5mg	$69.0	2023-07-28
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